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Compound of Interest

Compound Name: 2-Cyclohexylpropanoic acid

Cat. No.: B1359865

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of 2-
cyclohexylpropanoic acid, a valuable building block in pharmaceutical and chemical
synthesis, starting from cyclohexanecarboxaldehyde. The described synthetic route involves a
three-step sequence: a Horner-Wadsworth-Emmons olefination, a catalytic hydrogenation, and
a final ester hydrolysis.

Overall Synthetic Scheme

The synthesis proceeds through the formation of an a,3-unsaturated ester intermediate, which
is subsequently reduced and hydrolyzed to yield the target carboxylic acid.
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Cyclohexylpropanoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1359865#synthesis-of-2-cyclohexylpropanoic-acid-
from-cyclohexanecarboxaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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